Cas no 1111096-05-9 (4-[2-(1H-pyrazol-1-yl)ethyl]morpholine)

• Product Name: 4-[2-(1H-pyrazol-1-yl)ethyl]morpholine
• CAS No: 1111096-05-9
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• MDL: MFCD12405513
• CID: 856598
• PubChem ID: 46739602
• Update Time: 2025-06-08

4-[2-(1H-pyrazol-1-yl)ethyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 1-(2-MORPHOLINOETHYL)PYRAZOLE
• 4-(2-(1H-Pyrazol-1-yl)ethyl)morpholine
• 4-(2-pyrazol-1-ylethyl)morpholine
• 4-[2-(1H-pyrazol-1-yl)ethyl]morpholine
• CS-0451148
• DB-328441
• MFCD12405513
• 1111096-05-9
• F1905-0397
• SCHEMBL1456338
• DTXSID20675198
• AKOS010475282
• BS-22614
• STL587811

• MDL： MFCD12405513
• Inchi： 1S/C9H15N3O/c1-2-10-12(3-1)5-4-11-6-8-13-9-7-11/h1-3H,4-9H2
• InChI Key： ARTZLKMWNRZIIH-UHFFFAOYSA-N
• SMILES： O1CCN(CCN2C=CC=N2)CC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 30.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-[2-(1H-pyrazol-1-yl)ethyl]morpholine

Comprehensive Overview of 4-[2-(1H-pyrazol-1-yl)ethyl]morpholine (CAS No. 1111096-05-9)

4-[2-(1H-pyrazol-1-yl)ethyl]morpholine (CAS No. 1111096-05-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a morpholine ring with a pyrazole moiety, linked by an ethyl spacer. This hybrid structure offers versatile reactivity, making it valuable for drug discovery, agrochemical development, and material science applications. Researchers are particularly interested in its potential as a pharmacophore in kinase inhibitors and GPCR-targeted therapies, aligning with current trends in precision medicine.

The synthetic versatility of 4-[2-(1H-pyrazol-1-yl)ethyl]morpholine allows for diverse modifications at both the pyrazole N1 position and morpholine nitrogen. Recent publications highlight its use in developing biodegradable polymers and metal-organic frameworks (MOFs), addressing the growing demand for sustainable materials. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical parameter for reproducibility in academic and industrial settings. Environmental studies also investigate its eco-toxicity profile, reflecting the industry's shift toward green chemistry principles.

From a commercial perspective, CAS 1111096-05-9 is available in gram to kilogram quantities with customized packaging options. Storage recommendations typically suggest inert atmospheres below -20°C to prevent oxidative degradation. Patent analyses reveal its incorporation in next-generation battery electrolytes and OLED materials, coinciding with market demands for energy storage and display technologies. Quality control protocols emphasize residual solvent analysis and chiral purity assessment when applicable.

The pharmacological relevance of this compound stems from its balanced lipophilicity (LogP ~1.2) and hydrogen-bonding capacity, properties that optimize blood-brain barrier penetration in CNS drug candidates. Computational chemistry studies utilizing molecular docking simulations demonstrate its affinity for adenosine receptors, sparking interest in neurodegenerative disease research. These attributes position 4-[2-(1H-pyrazol-1-yl)ethyl]morpholine as a promising scaffold for fragment-based drug design (FBDD) strategies.

Industrial scale-up considerations for 1111096-05-9 involve optimizing Pd-catalyzed cross-coupling steps and flow chemistry approaches to enhance yield (>75%) while minimizing heavy metal contamination. Regulatory compliance documentation includes REACH registration status and ICH stability studies, addressing global supply chain requirements. The compound's thermal stability (decomposition >200°C) makes it suitable for high-temperature applications in specialty coatings.

Emerging applications include its role as a ligand in catalysis for asymmetric hydrogenation reactions, particularly in the synthesis of chiral amines for pharmaceutical intermediates. Recent publications in ACS Catalysis highlight its superior enantioselectivity compared to traditional phosphine ligands. Additionally, its fluorescence properties under UV excitation open possibilities for bioimaging probes and sensor materials.